Cas no 1361761-25-2 (Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate)

• Product Name: Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate
• CAS No: 1361761-25-2
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4799130
• Update Time: 2025-10-18

Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)9-4-8(6-17-12(9)16)7-2-3-10(14)11(15)5-7/h2-6H,1H3
• InChI Key： LQZQQXNFMPQWJS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC(=C(C(=O)OC)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 4.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate

Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate (CAS No. 1361761-25-2): A Comprehensive Overview

Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate, identified by its Chemical Abstracts Service registry number CAS No. 1361761-25-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a complex aromatic structure, has garnered attention due to its potential applications in various scientific domains. The molecular composition of Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate encompasses chlorinated phenyl and nicotinate moieties, which contribute to its unique chemical properties and reactivity.

The structural framework of this compound is characterized by the presence of multiple chlorine atoms, which enhance its interaction with biological systems. Specifically, the dichlorophenyl group and the chloro-substituted nicotinate moiety play crucial roles in modulating its pharmacological effects. Researchers have been exploring the synthetic pathways and derivatives of this compound to uncover new therapeutic possibilities.

In recent years, the study of heterocyclic compounds has seen considerable advancements, with a particular focus on nicotinate derivatives. These derivatives are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The introduction of chlorine atoms in the structure of Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate enhances its binding affinity to biological targets, making it a promising candidate for drug development.

One of the most intriguing aspects of Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate is its potential role in modulating enzyme activity. Studies have shown that certain chlorinated aromatic compounds can act as inhibitors or activators of key enzymes involved in metabolic pathways. The chloro-substituted nicotinate moiety in this compound may interact with enzymes such as cytochrome P450, which are crucial for drug metabolism and detoxification processes.

The pharmaceutical industry has been particularly interested in developing novel compounds that can interact with these enzymes in a highly specific manner. Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate, with its unique structural features, offers a versatile platform for such investigations. Researchers are exploring its potential as a lead compound for the development of new drugs targeting various diseases.

Moreover, the synthesis of Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate involves sophisticated chemical methodologies that highlight the advancements in organic synthesis. The process typically requires multi-step reactions involving chlorination and esterification steps. These synthetic routes not only provide insights into the structural modifications but also offer opportunities for optimizing yield and purity.

In academic research, this compound has been used as a model molecule to study the effects of chlorinated aromatic structures on biological systems. The dichlorophenyl group is particularly noteworthy for its ability to influence electronic properties and binding interactions. By varying the positions and number of chlorine atoms, researchers can fine-tune the pharmacological profile of Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate.

The field of medicinal chemistry has benefited significantly from the exploration of such heterocyclic compounds. The structural diversity offered by Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate allows for extensive modifications and derivatization, leading to a wide range of potential therapeutic agents. This flexibility makes it an invaluable tool for drug discovery programs aimed at addressing unmet medical needs.

Recent studies have also highlighted the importance of understanding the environmental impact of such compounds. While Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate is not classified as a hazardous or regulated substance under current guidelines, its persistence and bioaccumulation potential remain areas of concern. Researchers are working on developing greener synthetic methods that minimize environmental impact while maintaining high yields and purity.

The future prospects for Methyl 2-chloro-5-(3,4-dichlorophenyl)nicotinate are promising, with ongoing research focusing on its pharmacological applications and synthetic optimizations. As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with these systems in precise ways. This compound exemplifies the intersection of chemistry and biology, offering a glimpse into the vast potential for innovation in drug discovery.